Cas no 104516-98-5 (Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl-)

Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl- structure
104516-98-5 structure
Product Name:Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl-
CAS No:104516-98-5
MF:C10H15N
MW:149.232802629471
CID:202087
PubChem ID:113634
Update Time:2025-04-19

Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-carbonitrile,3,5-dimethyl-
    • 3,5-dimethylbicyclo[2.2.1]heptane-2-carbonitrile
    • Bicyclo(2.2.1)heptane-2-carbonitrile, 3,5-dimethyl-
    • SCHEMBL10704705
    • Bicyclo[2.2.1]heptane-2-carbonitrile, 3,5-dimethyl-
    • 104516-98-5
    • DTXSID50869427
    • Inchi: 1S/C10H15N/c1-6-3-8-4-9(6)7(2)10(8)5-11/h6-10H,3-4H2,1-2H3
    • InChI Key: ATDWYOCIMWIYAC-UHFFFAOYSA-N
    • SMILES: N#CC1C(C)C2CC1CC2C

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 239.6°Cat760mmHg
  • Flash Point: 91.2°C
  • Refractive Index: 1.487
  • PSA: 23.79
  • LogP: 2.43818
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